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Introduction

The emergence of antifungal resistance is a significant global health concern, necessitating the
development of novel therapeutic strategies. Combination therapy, where two or more
antifungal agents are used concurrently, offers a promising approach to enhance efficacy,
reduce the dosage of individual agents, and potentially combat resistance. This application
note provides detailed protocols for assessing the in vitro synergistic activity of a novel
investigational agent, "Antifungal Agent 123," with a standard antifungal drug. The primary
methodologies covered are the checkerboard microdilution assay and the time-kill kinetic
assay, which are gold standards for quantifying the interaction between two antimicrobial
agents.[1] These assays allow for the determination of synergistic, additive, indifferent, or
antagonistic interactions.

Data Presentation

Quantitative data from synergy testing should be summarized in a clear and structured format
to facilitate interpretation and comparison. The following tables provide templates for organizing
experimental results.
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Table 1: Checkerboard Assay Results - Fractional Inhibitory Concentration Index (FICI)
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FICI Calculation: FICI = (MIC of Agent 123 in Combination / MIC of Agent 123 Alone) + (MIC of
Standard Antifungal in Combination / MIC of Standard Antifungal Alone)[2][3][4]

Interpretation of FICI Values:[2][5]

Synergy: FICI < 0.5

Additive: 0.5 < FICI<1.0

Indifference: 1.0 < FICI <4.0

Antagonism: FICI > 4.0
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Table 2: Time-Kill Kinetic Assay Results

Change in logio
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Antifungal

Interpretation of Time-Kill Assay Results:[6][7]

e Synergy: = 2 logio decrease in CFU/mL with the combination compared to the most active
single agent.

« Indifference: < 2 logio change in CFU/mL with the combination compared to the most active
single agent.

e Antagonism: = 2 logio increase in CFU/mL with the combination compared to the least active
single agent.

Experimental Protocols
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Checkerboard Microdilution Assay

This assay determines the minimal inhibitory concentration (MIC) of each agent alone and in
combination.

Materials:

96-well, U-bottom microtiter plates

"Antifungal Agent 123" stock solution

Standard antifungal stock solution (e.g., Fluconazole)

Fungal isolate

RPMI 1640 medium with L-glutamine, without bicarbonate, buffered with MOPS

Spectrophotometer or plate reader (optional)

Protocol:

e Prepare Fungal Inoculum:

o Culture the fungal isolate on Sabouraud Dextrose Agar (SDA) for 24-48 hours.

o Prepare a cell suspension in sterile saline, adjusting the turbidity to a 0.5 McFarland
standard. This corresponds to approximately 1-5 x 106 CFU/mL.

o Dilute the suspension in RPMI 1640 medium to achieve a final inoculum concentration of
0.5-2.5 x 103 CFU/mL in the wells.

e Prepare Drug Dilutions:

o In a 96-well plate, prepare serial dilutions of "Antifungal Agent 123" along the y-axis and
the standard antifungal along the x-axis.[4]

o Typically, row H will contain serial dilutions of Agent 123 alone, and column 12 will contain
serial dilutions of the standard antifungal alone.
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o The remaining wells will contain combinations of both drugs at various concentrations.

o Include a drug-free well for a growth control and a sterile well for a negative control.

 Inoculation and Incubation:
o Add the prepared fungal inoculum to each well (except the negative control).
o Incubate the plate at 35°C for 24-48 hours.[4][8]

o Determine Minimum Inhibitory Concentrations (MICs):

o Visually inspect the plate or use a plate reader to determine the lowest concentration of
each drug, alone and in combination, that inhibits fungal growth.

e Calculate FICI:

o Use the formula provided in the Data Presentation section to calculate the FICI for each
combination that shows growth inhibition.[2][4]

Time-Kill Kinetic Assay

This assay assesses the rate and extent of fungal killing over time when exposed to antifungal
agents alone and in combination.

Materials:

Fungal isolate

« "Antifungal Agent 123"

o Standard antifungal

¢ RPMI 1640 medium

o Sterile culture tubes

e Sabouraud Dextrose Agar (SDA) plates
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 Incubator with shaking capabilities

Protocol:

Prepare Fungal Inoculum:

o Prepare a fungal suspension as described in the checkerboard assay protocol, adjusting
to a final concentration of approximately 1-5 x 10> CFU/mL in sterile culture tubes
containing RPMI 1640 medium.[9]

Drug Exposure:

o Add "Antifungal Agent 123" and the standard antifungal, alone and in combination, to the
respective culture tubes. Typically, sub-inhibitory concentrations (e.g., 0.5x MIC) are used.

o Include a drug-free tube as a growth control.

Incubation and Sampling:
o Incubate the tubes at 35°C with agitation.[9]

o At predetermined time points (e.g., 0, 2, 4, 8, 12, and 24 hours), aseptically remove an
aliquot from each tube.[6]

Colony Counting:

o Perform serial dilutions of the collected aliquots in sterile saline.

o Plate the dilutions onto SDA plates and incubate at 35°C for 24-48 hours.

o Count the resulting colonies to determine the CFU/mL at each time point.[7]
o Data Analysis:

o Plot the logio CFU/mL versus time for each treatment group.

o Compare the change in logio CFU/mL for the combination versus the single agents to
determine the interaction, as described in the Data Presentation section.
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Preparation

Fungal Isolate Culture
(SDA Plate)

,

Prepare Inoculum
(0.5 McFarland)

Time-Kill Assay

Prepare Drug Solutions
in Culture Tubes

l (vjheckerboard Assay

Prepare Drug Dilutions
in 96-Well Plate

: :

Incubate with Agitation
(24h, 35°C)

: :

_ _ Incubate
Sample at Time Points (24-48h, 35°C)

l :

Inoculate Tubes

Inoculate Plate

Plate Dilutions & Count CFU Read MICs
Plot Time-Kill Curves Calculate FICI

Data A vrlalysis & Interpretvation

Determine Interaction
(Synergy, Additive, etc.)

Click to download full resolution via product page

© 2026 BenchChem. All rights reserved. 7/10 Tech Support


https://www.benchchem.com/product/b15610045/docs?utm_src=pdf-body-img#application-note-protocol-in-vitro-synergy-testing-of-antifungal-agent-123
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15610045?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Caption: Experimental workflow for antifungal synergy testing.

Hypothetical Fungal Cell Signaling Pathway

Triazole Antifungal

1
i[nhibits
v

ERG11
(Lanosterol 14-alpha-demethylase)

atalyzes

Ergosterol Biosynthesis

aintains
Antifungal Agent 123 Cell Membrane Integrity
|
Inhibits isruption induces

v

Ribosomal Protein Synthesis Membrane Stress Response

Inhibition leads to " Leads to

Fungal Cell Death

Click to download full resolution via product page

Caption: Hypothetical synergistic mechanism of action.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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